Cas no 59936-89-9 (4-Thiazolecarboxylic acid, 2-butyl-, ethyl ester)

4-Thiazolecarboxylic acid, 2-butyl-, ethyl ester structure
59936-89-9 structure
Product Name:4-Thiazolecarboxylic acid, 2-butyl-, ethyl ester
CAS No:59936-89-9
MF:C10H15NO2S
MW:213.29660153389
CID:336755
PubChem ID:67292599
Update Time:2025-04-19

4-Thiazolecarboxylic acid, 2-butyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylic acid, 2-butyl-, ethyl ester
    • ethyl 2-butyl-1,3-thiazole-4-carboxylate
    • DTXSID10736787
    • ICAKJYYIQMLRRD-UHFFFAOYSA-N
    • ethyl 2-butylthiazole-4-carboxylate
    • 59936-89-9
    • SCHEMBL2142396
    • Inchi: 1S/C10H15NO2S/c1-3-5-6-9-11-8(7-14-9)10(12)13-4-2/h7H,3-6H2,1-2H3
    • InChI Key: ICAKJYYIQMLRRD-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OCC)N=C1CCCC

Computed Properties

  • Exact Mass: 213.08245
  • Monoisotopic Mass: 213.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 39.19
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